Cas no 52516-06-0 (2-(3,4-dichlorophenyl)ethyl(methyl)amine)

• Product Name: 2-(3,4-dichlorophenyl)ethyl(methyl)amine
• CAS No: 52516-06-0
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD14529094
• CID: 858795
• PubChem ID: 15072478
• Update Time: 2025-04-19

2-(3,4-dichlorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3,4-dichloro-N-methyl-
• 2-(3,4-Dichlorophenyl)-N-methylethanamine
• 2-(3,4-dichlorophenyl)ethyl(methyl)amine

• MDL： MFCD14529094
• Inchi： 1S/C9H11Cl2N/c1-12-5-4-7-2-3-8(10)9(11)6-7/h2-3,6,12H,4-5H2,1H3
• InChI Key： HFVRPDJQMMPXJJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCNC)Cl

Computed Properties

• Exact Mass: 203.02700
• Monoisotopic Mass: 203.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.14620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines